4-Methylamino-3-nitro-1H-pyridin-2-one

• Molecular Formula: C6H7N3O3
• Molecular Weight: 169.14 g/mol
• IUPAC Name: 4-(methylamino)-3-nitro-1H-pyridin-2-one
• InChI: InChI=1S/C6H7N3O3/c1-7-4-2-3-8-6(10)5(4)9(11)12/h2-3H,1H3,(H2,7,8,10)
• InChI Key: BOHDSTAUENDLRH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=O)NC=C1)[N+](=O)[O-]

Description

4-Methylamino-3-nitro-1H-pyridin-2-one is a nitrogen-containing heterocyclic compound characterized by a pyridinone backbone with a methylamino (-NHCH₃) group at position 4 and a nitro (-NO₂) substituent at position 3. The methylamino group enhances nucleophilicity and hydrogen-bonding capacity compared to simpler alkyl or amino substituents, making it a candidate for pharmaceutical intermediates or coordination chemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The table below compares 4-Methylamino-3-nitro-1H-pyridin-2-one with three related compounds from the evidence, highlighting substituent positions, molecular weights, and key properties:

Compound Name	CAS Number	Substituents (Position)	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
4-Methyl-3-nitro-1H-pyridin-2-one	21901-18-8	4-CH₃, 3-NO₂, 2-one	170.12 (calculated)	Not reported	Nitro, methyl, hydroxyl
4-Amino-6-methyl-3-nitro-1H-pyridin-2-one	63897-15-4	4-NH₂, 6-CH₃, 3-NO₂, 2-one	185.15 (reported)	Not reported	Amino, methyl, nitro, hydroxyl
2-Amino-4-(2-chloro-5-phenylpyridin-3-yl)-1-phenylpyridine	N/A	Multiple aryl/chloro groups	466–545 (varied)	268–287	Chloro, amino, phenyl
4-Methylamino-3-nitro-1H-pyridin-2-one	Not available	4-NHCH₃, 3-NO₂, 2-one	~183.14 (estimated)	Insufficient data	Methylamino, nitro, hydroxyl

Key Observations :

• Substituent Reactivity: The methylamino group in the target compound likely increases solubility in polar solvents compared to the methyl group in 4-methyl-3-nitro-1H-pyridin-2-one, while the nitro group maintains strong electron-withdrawing effects, influencing electrophilic substitution patterns .
• Thermal Stability: The absence of melting point data for the target compound contrasts with structurally complex analogs (e.g., 2-amino-4-(2-chloro-5-phenylpyridin-3-yl)-1-phenylpyridine), which exhibit high melting points (268–287°C) due to extended aromaticity and intermolecular hydrogen bonding .
• Synthetic Challenges: Unlike analogs with phenyl or chloro substituents (synthesized via Suzuki coupling or nucleophilic substitution), the methylamino group may require protective strategies during synthesis to avoid side reactions .

Electronic and Spectroscopic Differences

• NMR Shifts: In 4-amino-6-methyl-3-nitro-1H-pyridin-2-one, the amino group (δH ~5.5 ppm) and methyl group (δH ~2.3 ppm) exhibit distinct ¹H NMR signals . For the target compound, the methylamino group’s N–H proton would likely resonate near δH 3.5–4.5 ppm, with splitting due to coupling with the adjacent methyl group.
• IR Spectroscopy : The nitro group’s asymmetric stretching (~1520 cm⁻¹) and symmetric stretching (~1350 cm⁻¹) would dominate the IR spectrum, similar to analogs .